Cas no 1082576-60-0 (N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide)

N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide is a synthetic compound featuring a benzodioxole core linked to a piperazine-ethyl carboxamide moiety. This structure confers potential pharmacological relevance, particularly in receptor modulation due to the piperazine group's affinity for neurotransmitter systems. The benzodioxole scaffold enhances metabolic stability and lipophilicity, facilitating blood-brain barrier penetration. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research applications in medicinal chemistry and neuropharmacology. The compound's balanced physicochemical properties and structural versatility make it a valuable intermediate for further derivatization in drug discovery. Analytical characterization is typically performed via HPLC, NMR, and mass spectrometry to confirm identity and purity.
N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide structure
1082576-60-0 structure
Product Name:N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
CAS No:1082576-60-0
MF:C14H19N3O3
MW:277.318963289261
MDL:MFCD11583747
CID:4679395
PubChem ID:28273936
Update Time:2025-05-20

N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide
    • N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
    • MDL: MFCD11583747
    • Inchi: 1S/C14H19N3O3/c18-14(16-5-8-17-6-3-15-4-7-17)11-1-2-12-13(9-11)20-10-19-12/h1-2,9,15H,3-8,10H2,(H,16,18)
    • InChI Key: GBHHNIUWVXEDJD-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(NCCN1CCNCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Topological Polar Surface Area: 62.8

N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N296861-100mg
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide
1082576-60-0
100mg
$ 115.00 2022-06-03
TRC
N296861-500mg
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide
1082576-60-0
500mg
$ 410.00 2022-06-03
TRC
N296861-1g
n-(2-piperazin-1-ylethyl)-1,3-benzodioxole-5-carboxamide
1082576-60-0
1g
$ 615.00 2022-06-03
Enamine
EN300-237537-0.05g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
0.05g
$647.0 2025-03-21
Enamine
EN300-237537-0.1g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
0.1g
$678.0 2025-03-21
Enamine
EN300-237537-0.25g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
0.25g
$708.0 2025-03-21
Enamine
EN300-237537-0.5g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
0.5g
$739.0 2025-03-21
Enamine
EN300-237537-1.0g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
1.0g
$770.0 2025-03-21
Enamine
EN300-237537-2.5g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
2.5g
$1509.0 2025-03-21
Enamine
EN300-237537-5.0g
N-[2-(piperazin-1-yl)ethyl]-1,3-dioxaindane-5-carboxamide
1082576-60-0 95.0%
5.0g
$2235.0 2025-03-21

Additional information on N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1082576-60-0)

N-[2-(piperazin-1-ylethyl)]-2H-1,3-benzodioxole-5-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1082576-60-0, has garnered attention due to its structural features and its implications in drug development. The presence of a piperazine moiety and a benzodioxole core suggests multifaceted interactions with biological targets, making it a subject of extensive research in medicinal chemistry.

The molecular framework of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide incorporates a piperazin-1-yl group, which is well-known for its ability to modulate biological pathways through hydrogen bonding and ionic interactions. Piperazine derivatives are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antiparasitic agents. The benzodioxole moiety, on the other hand, is associated with significant pharmacological properties, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory responses.

Recent advancements in pharmaceutical research have highlighted the potential of combining these structural motifs to develop novel therapeutic agents. The benzodioxole core is known for its ability to cross the blood-brain barrier, which is crucial for CNS-targeted drugs. Meanwhile, the piperazine group can enhance binding affinity and selectivity by forming stable interactions with biological targets. This combination makes N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of this compound have been subjects of considerable interest. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture efficiently.

The pharmacological profile of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide has been explored through in vitro and in vivo studies. These studies have revealed potential activities that could make it valuable in treating various diseases. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with neurotransmitter receptors could make it a candidate for developing treatments for neurological disorders.

The compound's interaction with biological targets has been further elucidated through computational modeling and structural biology techniques. These approaches have provided insights into how N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide binds to its targets at the molecular level. This information is crucial for optimizing its pharmacological properties and developing more effective derivatives.

Current research is also focusing on understanding the metabolic fate of this compound within living systems. Metabolomic studies have begun to reveal how N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide is processed by enzymes such as cytochrome P450 monooxygenases. This knowledge is essential for predicting potential side effects and improving drug safety profiles.

The development of novel pharmaceuticals often involves iterative processes of synthesis, testing, and refinement. N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodixole-5-carboxamide exemplifies this journey from laboratory discovery to potential clinical application. Its unique structural features offer a foundation for designing next-generation drugs that address unmet medical needs.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has accelerated the drug discovery process significantly. These tools have been used to predict the binding affinities of N-[2-(piperazin-1-yl)ethyl]-2H-1,3-benzodixole-5-carboxamide to various biological targets, thereby guiding synthetic efforts towards more promising leads.

In conclusion, N-[piperazin-1-yl)ethyl]-g>g>g>
g>
g>
g>
g>
g>
g>
)-g>g>
)-g>g>
)-g>g>
)-g>g>
)-g>g>
)-g>g>
>H>H>H>H>H>H>H>H>3-benzo>dioxo>le>le)< stron/g >>carboxamide (CAS No.< stron/g >>1082576>60)< stron/g >>represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Further research is warranted to fully harness its therapeutic potential and explore new avenues in drug development.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.